Cas no 505064-81-3 (2-((4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid)

2-((4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid structure
505064-81-3 structure
Product Name:2-((4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid
CAS No:505064-81-3
MF:C11H7F3N2O3S
MW:304.245091676712
CID:3058956
PubChem ID:845466
Update Time:2025-04-21

2-((4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid
    • AKOS000308421
    • 2-[4-(2-furyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetic Acid
    • STK349147
    • 2-((4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)aceticacid
    • 505064-81-3
    • SR-01000361580
    • CS-0358335
    • 2-{[4-(2-FURYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]SULFANYL}ACETIC ACID
    • {[4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetic acid
    • SR-01000361580-1
    • MDL: MFCD02737433
    • Inchi: 1S/C11H7F3N2O3S/c12-11(13,14)8-4-6(7-2-1-3-19-7)15-10(16-8)20-5-9(17)18/h1-4H,5H2,(H,17,18)
    • InChI Key: ANSBNLLVCORQFR-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NC(C(F)(F)F)=CC(C2=CC=CO2)=N1

Computed Properties

  • Exact Mass: 304.01294775Da
  • Monoisotopic Mass: 304.01294775Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 102Ų

2-((4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetic acid Pricemore >>

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abcr
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